Cas no 899971-36-9 (ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate)

• Product Name: ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate
• CAS No: 899971-36-9
• MF: C₁₉H₁₆FNO₄S₂
• MW: 405.463046073914
• CID: 5440367
• Update Time: 2025-05-20

ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• CAWLRDGSPFZRMV-UHFFFAOYSA-N
• ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate

• Inchi： 1S/C19H16FNO4S2/c1-2-25-19(22)17-18(16(12-26-17)13-6-4-3-5-7-13)27(23,24)21-15-10-8-14(20)9-11-15/h3-12,21H,2H2,1H3
• InChI Key： CAWLRDGSPFZRMV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(C2=CC=CC=C2)C=1S(NC1=CC=C(F)C=C1)(=O)=O

Additional information on ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate

Introduction to Ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate (CAS No. 899971-36-9)

Ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate (CAS No. 899971-36-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of both sulfamoyl and thiophene moieties in its framework suggests potential biological activities that are currently under extensive investigation.

The molecular structure of ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate consists of a thiophene ring substituted with a phenyl group at the 4-position and a sulfamoyl group at the 3-position. Additionally, the carboxylate moiety is linked to an ethyl group, contributing to the compound's overall solubility and reactivity. This unique arrangement of functional groups makes it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes, as heterocyclic compounds, are known for their role in various biological processes and have been widely explored for their potential in treating conditions such as inflammation, pain, and neurodegenerative diseases. The introduction of a fluorine atom at the 4-position of the phenyl ring in ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate enhances its metabolic stability and binding affinity to biological targets.

The sulfamoyl group is another critical feature of this compound, as it is commonly found in many bioactive molecules. Sulfamoyl derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional groups in ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate suggests that it may exhibit multiple modes of action, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of thiophene-based compounds in modulating enzyme activity and receptor interactions. For instance, researchers have demonstrated that certain thiophene derivatives can inhibit key enzymes involved in cancer progression by binding to their active sites. Similarly, the sulfamoyl group has been shown to enhance the binding affinity of molecules to target proteins, thereby improving their therapeutic efficacy.

The synthesis of ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluorine atom at the 4-position of the phenyl ring is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this modification with greater precision and efficiency.

In terms of biological activity, preliminary studies on ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors that are implicated in various diseases. These findings warrant further investigation into its potential therapeutic applications.

The pharmacokinetic properties of this compound are also an area of interest. The presence of the ethyl carboxylate group influences its solubility and metabolic stability, which are critical factors in determining its bioavailability and duration of action. Researchers are actively exploring ways to optimize these properties through structural modifications.

In conclusion, ethyl 3-(4-fluorophenyl)sulfamoyl-4-phenylthiophene-2-carboxylate represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and functional groups make it a versatile scaffold for designing novel therapeutic agents. As our understanding of its biological activities and pharmacokinetic properties continues to evolve, this compound is poised to play a significant role in future drug discovery efforts.